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Compound of Interest

(1-Methyl-1H-imidazol-2-yl)-oxo-
Compound Name:
acetic acid ethyl ester

Cat. No.: B1307774

Discrepancy ldentified in Chemical Identification

A critical discrepancy has been identified between the provided CAS number 62366-58-9 and
the requested chemical, 6-acetyl-2,3,4,5-tetrahydropyridine.

Multiple chemical databases consistently associate CAS number 62366-58-9 with the
compound Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-oxoacetate. This is a different chemical entity
from 6-acetyl-2,3,4,5-tetrahydropyridine.

The correct CAS number for 6-acetyl-2,3,4,5-tetrahydropyridine is 27300-27-2.[1][2][3][4]

Due to this fundamental mismatch, it is not possible to provide an accurate and technically
sound guide on 6-acetyl-2,3,4,5-tetrahydropyridine using the CAS number 62366-58-9. For the
safety and accuracy of the intended scientific audience, this report will present the available
information for both compounds to clarify their distinct identities.

Technical Data for CAS Number 62366-58-9
Chemical Name: Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-oxoacetate[5][6]

Synonyms: (1-Methyl-1H-imidazol-2-yl)-oxo-acetic acid ethyl ester, ethyl 2-(1-
methylimidazol-2-yl)-2-oxoacetate[5]
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Chemical Structure and Properties

The chemical structure of Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-oxoacetate is characterized by
a methylated imidazole ring attached to an ethyl oxoacetate group.

Chemical Structure:

A simplified representation of the chemical structure of Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-
oxoacetate.

Physicochemical Properties of Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-oxoacetate

Property Value Source
Molecular Formula CsH10N203 [51[6]
Molecular Weight 182.18 g/mol [5]
Melting Point 60 °C
Boiling Point 306.8 + 25.0 °C at 760 mmHg
UFHSIGMMKGIGDH-
InChl Key
UHFFFAOYSA-N
CCOC(=0)C(=0)C1=NC=CN1
SMILES [6]

C

Experimental Data and Protocols:

Detailed experimental protocols and signaling pathway information for Ethyl 2-(1-methyl-1H-
imidazol-2-yl)-2-oxoacetate are not readily available in the public domain. This compound is
primarily listed in chemical supplier catalogs and databases. It is likely used as a chemical
intermediate in organic synthesis. For instance, similar structures are used in the synthesis of
pharmaceutical compounds.[7][8]

Technical Data for 6-acetyl-2,3,4,5-
tetrahydropyridine
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Correct CAS Number: 27300-27-2[1][2][3][4]
Chemical Name: 6-acetyl-2,3,4,5-tetrahydropyridine

Synonyms: 1-(3,4,5,6-Tetrahydro-2-pyridinyl)ethanone, 2-Acetyl-3,4,5,6-tetrahydropyridine[2][3]

Chemical Structure and Properties

6-acetyl-2,3,4,5-tetrahydropyridine is a key aroma compound found in baked goods like bread
and popcorn, formed during the Maillard reaction.[3][9] It exists in equilibrium with its tautomer,
6-acetyl-1,2,3,4-tetrahydropyridine.[3]

Chemical Structure:
Chemical structure of 6-acetyl-2,3,4,5-tetrahydropyridine.

Physicochemical Properties of 6-acetyl-2,3,4,5-tetrahydropyridine

Property Value Source
Molecular Formula C7H11NO [11[3]
Molecular Weight 125.17 g/mol [1][2]
N , 200.00 to 203.00 °C @ 760.00
Boiling Point [2]
mm Hg
Density 1.06 g/cm3 [1]
Flash Point 77 °C [1]
GNZWXNKZMHJXNU-
InChl Key [3]

UHFFFAOYSA-N

SMILES CC(=0)C1=NCCCC1 3]

Biological Role and Synthesis:

6-acetyl-2,3,4,5-tetrahydropyridine is a known Maillard reaction product, contributing to the
flavor profile of many cooked foods.[3][9] Its synthesis has been a subject of interest in food
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chemistry and organic synthesis. Several synthetic routes have been published in peer-
reviewed journals, often focusing on high-yield methods for producing this important flavor
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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